Cas no 18999-47-8 (2-(1-methylethyl)-1H-Imidazole-1-propanoic acid methyl ester)
18999-47-8 structure
Product Name:2-(1-methylethyl)-1H-Imidazole-1-propanoic acid methyl ester
CAS No:18999-47-8
MF:C10H16N2O2
MW:196.246242523193
CID:1108336
PubChem ID:43119647
Update Time:2025-04-20
2-(1-methylethyl)-1H-Imidazole-1-propanoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-methylethyl)-1H-Imidazole-1-propanoic acid methyl ester
- SCHEMBL45929
- DTXSID301230102
- Methyl 2-(1-methylethyl)-1H-imidazole-1-propanoate
- 18999-47-8
-
- Inchi: 1S/C10H16N2O2/c1-8(2)10-11-5-7-12(10)6-4-9(13)14-3/h5,7-8H,4,6H2,1-3H3
- InChI Key: WZJMEDIGTFAPFS-UHFFFAOYSA-N
- SMILES: O(C)C(CCN1C=CN=C1C(C)C)=O
Computed Properties
- Exact Mass: 196.121177757g/mol
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 44.1Ų
2-(1-methylethyl)-1H-Imidazole-1-propanoic acid methyl ester Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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